2-Tert-butylpyridine-4-carbonitrile 2-Tert-butylpyridine-4-carbonitrile
Brand Name: Vulcanchem
CAS No.: 33538-09-9
VCID: VC6638343
InChI: InChI=1S/C10H12N2/c1-10(2,3)9-6-8(7-11)4-5-12-9/h4-6H,1-3H3
SMILES: CC(C)(C)C1=NC=CC(=C1)C#N
Molecular Formula: C10H12N2
Molecular Weight: 160.22

2-Tert-butylpyridine-4-carbonitrile

CAS No.: 33538-09-9

Cat. No.: VC6638343

Molecular Formula: C10H12N2

Molecular Weight: 160.22

* For research use only. Not for human or veterinary use.

2-Tert-butylpyridine-4-carbonitrile - 33538-09-9

Specification

CAS No. 33538-09-9
Molecular Formula C10H12N2
Molecular Weight 160.22
IUPAC Name 2-tert-butylpyridine-4-carbonitrile
Standard InChI InChI=1S/C10H12N2/c1-10(2,3)9-6-8(7-11)4-5-12-9/h4-6H,1-3H3
Standard InChI Key CJAKCVBSWSUUHM-UHFFFAOYSA-N
SMILES CC(C)(C)C1=NC=CC(=C1)C#N

Introduction

2-Tert-butylpyridine-4-carbonitrile is an organic compound with the molecular formula C10H12N2. It consists of a pyridine ring substituted with a tert-butyl group at the second position and a cyano group at the fourth position. This compound is of interest due to its unique structural features, which influence its chemical reactivity and potential applications.

Synthesis Methods

The synthesis of 2-Tert-butylpyridine-4-carbonitrile typically involves reactions that introduce the tert-butyl and cyano groups onto the pyridine ring. While specific synthesis methods for this compound are not detailed in the available literature, similar compounds are often synthesized through electrophilic aromatic substitution or other pyridine ring modification techniques.

Applications and Research Findings

While specific applications of 2-Tert-butylpyridine-4-carbonitrile are not extensively documented, compounds with similar structures are used in various fields:

  • Materials Science: Related compounds are used in the development of self-healing coatings and in solar energy applications, particularly in perovskite solar cells, due to their ability to enhance material properties.

  • Biological Interactions: The presence of the cyano group and tert-butyl group can influence biological activity, although specific mechanisms of action for 2-Tert-butylpyridine-4-carbonitrile remain unexplored.

Comparison with Similar Compounds

Compound NameStructural FeaturesUnique Aspects
2-Tert-butylpyridine-4-carbonitrilePyridine ring with tert-butyl at 2nd position and cyano at 4th positionUnique reactivity profile due to substitution pattern
4-Tert-butylpyridine-2-carbonitrilePyridine ring with tert-butyl at 4th position and cyano at 2nd positionDifferent steric effects and reactivity compared to 2-Tert-butylpyridine-4-carbonitrile
2-CyanopyridinePyridine ring with cyano group at second positionLacks tert-butyl group; different applications
3-Tert-butylpyridineTert-butyl group at third positionDifferent reactivity profile due to position

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